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Compound of Interest

Compound Name: 2-Propyl-1,3,2-benzodioxaborole

Cat. No.: B1353097

This guide provides a detailed overview of the chemical properties, synthesis, and applications
of 2-Propyl-1,3,2-benzodioxaborole, tailored for researchers, scientists, and professionals in
drug development.

Core Compound Data

2-Propyl-1,3,2-benzodioxaborole is an organic compound featuring a benzodioxaborole core
with a propyl group attached to the boron atom.[1] This structure makes it a valuable reagent in
organic synthesis, particularly in cross-coupling reactions.[1]

The fundamental properties of 2-Propyl-1,3,2-benzodioxaborole are summarized in the table
below.
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Property Value Citations
Molecular Formula CoH11BO2 [1112][3]
_ 161.99 g/mol (often rounded to

Molecular Weight [1112][3]
162)
2-propyl-1,3,2-

IUPAC Name P py. [1]
benzodioxaborole

CAS Number 40218-49-3 [1][2]

Canonical SMILES CCCB10C2=CC=CC=C201 [1]

VIKLNEIFCBHZLL-
InChl Key [1]
UHFFFAOYSA-N

Synthesis and Experimental Protocols

The synthesis of 2-Propyl-1,3,2-benzodioxaborole can be achieved through several methods,
primarily involving the reaction of a boron-containing compound with catechol or the
hydroboration of an alkene.[1]

A common method for synthesizing compounds of this class is the reaction of catecholborane
with an alkene, in this case, propylene. This hydroboration reaction adds the boron-hydrogen
bond across the carbon-carbon double bond of the propylene.[4]

Catecholborane Reactant
(HBCat)

Hydroboration
Propylene Reactant

Click to download full resolution via product page

Yields

2-Propyl-1,3,2-benzodioxaborole

Synthesis of 2-Propyl-1,3,2-benzodioxaborole via hydroboration.
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While a specific protocol for propylene is not detailed in the provided results, a well-
documented procedure for a similar reaction, the hydroboration of 1-hexyne with
catecholborane, can serve as a representative experimental methodology.[5] This process can
be adapted for the synthesis of 2-Propyl-1,3,2-benzodioxaborole from propylene.

Materials:

1-Hexyne (or Propylene gas)
o Catecholborane

» Nitrogen source

 Ice-water bath

e Round-bottomed flask equipped with a magnetic stirrer, thermometer, addition funnel (or gas
inlet), and reflux condenser.

Procedure:
o Athree-necked, round-bottomed flask is assembled and flushed with nitrogen.[5]

e The flask is charged with the alkene (e.g., 1-hexyne). For propylene, a continuous stream
would be bubbled through the reaction mixture.

e Catecholborane is added slowly to the stirred alkene.[5]

e The reaction is exothermic and should be maintained at a controlled temperature (e.g., 60-
70°C for 1-hexyne) using an ice-water bath for cooling as needed.[5]

 After the initial reaction, the mixture is stirred at a slightly elevated temperature for a period
(e.g., 2 hours at 60°C) to ensure the reaction goes to completion.[5]

The resulting product can then be purified by distillation under reduced pressure.[5]

Applications in Research and Development
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2-Propyl-1,3,2-benzodioxaborole and related compounds are versatile reagents in organic
chemistry and have potential applications in medicinal chemistry.

( 2-Propyl-1,3,2-benzodioxaborole )

:

Organic Synthesis ( Medicinal Chemistry ) Material Science

Suzuki-Miyaura

Cross-Coupling Anticancer Properties
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Key application areas of 2-Propyl-1,3,2-benzodioxaborole.

e Organic Synthesis: This compound serves as a building block for creating more complex
organic molecules. It is particularly useful in palladium-catalyzed cross-coupling reactions,
such as the Suzuki-Miyaura coupling, to form new carbon-carbon bonds.[1]

e Medicinal Chemistry: The benzodioxaborole core is found in some biologically active
molecules. Derivatives of this structure have been investigated for their potential anti-cancer
properties, specifically for their ability to inhibit angiogenesis (the formation of new blood
vessels).[1]

* Material Science: Due to the presence of the boron atom, this compound may have unique
electronic properties, making it a candidate for the development of new materials.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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